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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Technical Monograph: 2-(2-Chlorophenoxy)-N-
ethylethanamine
Physicochemical Profiling, Synthetic Pathways, and
Pharmacophore Analysis
Executive Summary & Chemical Identity
2-(2-Chlorophenoxy)-N-ethylethanamine is a bifunctional organic building block

characterized by an ortho-chlorinated phenoxy ether moiety linked to a secondary ethylamine.

[1] It serves as a critical scaffold in medicinal chemistry, particularly in the optimization of

lipophilicity and metabolic stability for central nervous system (CNS) active drugs.

Unlike its primary amine counterparts, the N-ethyl substitution confers increased steric bulk and

lipophilicity (LogP), modulating the compound's blood-brain barrier (BBB) permeability and

receptor binding affinity.
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Table 1: Physicochemical Characterization
Property Value / Descriptor Note

IUPAC Name
N-Ethyl-2-(2-

chlorophenoxy)ethan-1-amine
Systematic nomenclature

CAS Registry 915921-75-4 Unique identifier

Molecular Formula C₁₀H₁₄ClNO

Molecular Weight 199.68 g/mol

SMILES CCNCCOC1=CC=CC=C1Cl Structure string

Physical State
Viscous pale yellow oil (Free

Base)
Hygroscopic

Boiling Point
~285°C (Predicted at 760

mmHg)
High BP due to polarity

pKa (Base) 9.6 ± 0.4 (Predicted) Typical for secondary amines

LogP 2.85 ± 0.3 Moderate lipophilicity

Solubility

Soluble in DCM, DMSO,

Methanol; Low in Water (Free

Base)

Forms water-soluble HCl salts

Synthetic Methodologies & Reaction Logic
The synthesis of 2-(2-Chlorophenoxy)-N-ethylethanamine requires precise control to avoid

polymerization or over-alkylation. Two primary routes are validated for laboratory and scale-up

contexts.

Route A: The Sequential Williamson-Amination Protocol
(Recommended)
This pathway is preferred for its high regioselectivity and ease of purification. It avoids the

formation of quaternary ammonium byproducts common in direct alkylation.
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Etherification: 2-Chlorophenol is deprotonated (using K₂CO₃ in DMF) and reacted with 1-

bromo-2-chloroethane. The use of a mixed dihalide exploits the higher reactivity of bromine

to selectively form 2-(2-chlorophenoxy)ethyl chloride.

Finkelstein Activation (Optional): In situ conversion of the alkyl chloride to an iodide using

NaI can accelerate the subsequent amine substitution.

Nucleophilic Substitution: The alkyl halide is treated with excess ethylamine.

Critical Control Point: A large excess (5–10 equivalents) of ethylamine is mandatory to

suppress the formation of the tertiary amine dimer (bis-alkylation).

Route B: Reductive Amination
Alternatively, the ether intermediate 2-(2-chlorophenoxy)acetaldehyde can be condensed with

ethylamine followed by reduction with NaBH(OAc)₃. This method is milder but requires the

unstable aldehyde precursor.

Visualization: Synthetic Workflow
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Figure 1: Step-wise synthetic pathway emphasizing the critical control of ethylamine

stoichiometry to prevent dimerization.

Structural Analysis & Reactivity Profile
The Ortho-Chloro Effect
The chlorine atom at the ortho position of the phenoxy ring exerts two distinct effects:
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Steric Hindrance: It restricts rotation around the ether bond, potentially locking the molecule

into a specific conformation favored by certain GPCR binding pockets (e.g., 5-HT receptors).

Metabolic Blocking: The halogen blocks hydroxylation at the 2-position, a common Phase I

metabolic route, thereby extending the half-life of drugs containing this moiety.

Amine Nucleophilicity
As a secondary amine, the nitrogen center is highly nucleophilic.

Reactivity: It readily reacts with acid chlorides, isocyanates, and sulfonyl chlorides to form

amides, ureas, and sulfonamides, respectively.

Salt Formation: It forms stable, crystalline salts with mineral acids (HCl, H₂SO₄) and organic

acids (oxalate, fumarate), which is the preferred form for storage to prevent oxidation.

Pharmacophore & Applications[2]
This molecule is a "privileged structure" in medicinal chemistry, serving as a scaffold for:

Adrenergic Antagonists: The phenoxyethylamine core mimics the side chain of

neurotransmitters like norepinephrine. The N-ethyl group increases selectivity for α-

adrenergic receptors over β-receptors compared to bulky N-isopropyl analogs.

Serotonin Reuptake Inhibitors (SSRIs): Structural analogs are investigated for their ability to

inhibit the serotonin transporter (SERT). The ortho-chloro substituent is a classic bioisostere

used to tune potency (compare with Fluoxetine or Atomoxetine derivatives).

Visualization: Pharmacophore Mapping
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Structural Features

2-(2-Chlorophenoxy)-N-ethylethanamine

α-Adrenergic Receptors
(Antagonist Activity)

Scaffold Similarity

Serotonin Transporter
(Reuptake Inhibition)

Linker Length

Norepinephrine Transporter

N-Ethyl Group:
Increases LogP & BBB Penetration

o-Cl Group:
Blocks Metabolic Hydroxylation

Click to download full resolution via product page

Figure 2: Pharmacophore mapping illustrating the relationship between structural features and

potential biological targets.

Handling & Safety Protocols
Warning: This compound is a secondary amine and an alkyl ether derivative. It should be

treated as Corrosive and an Irritant.

Standard Operating Procedure (SOP) for Handling
Personal Protective Equipment (PPE):

Nitrile gloves (0.11 mm minimum thickness) are required.

Chemical splash goggles and a face shield if working with volumes >50 mL.

Work must be performed in a certified chemical fume hood.
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Storage Stability:

Free Base: Store under inert gas (Argon/Nitrogen) at 2–8°C. Sensitive to CO₂ absorption

(carbamate formation).

HCl Salt: Stable at room temperature in a desiccator.

Spill Management:

Neutralize spills with weak acid (citric acid solution) before absorbing with vermiculite. Do

not use bleach (possibility of chloramine formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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